Cas no 36429-48-8 (m-(2-Phenoxyethoxy)phenol)

• Product Name: m-(2-Phenoxyethoxy)phenol
• CAS No: 36429-48-8
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 318479
• PubChem ID: 37447
• Update Time: 2025-04-19

m-(2-Phenoxyethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• m-(2-Phenoxyethoxy)phenol
• 3-(2-phenoxyethoxy)phenol
• Phenol, 3-(2-phenoxyethoxy)-
• AKOS010942893
• EINECS 253-030-3
• SCHEMBL10479366
• starbld0016002
• DTXSID10189951
• 36429-48-8
• NS00030042

• Inchi： 1S/C14H14O3/c15-12-5-4-8-14(11-12)17-10-9-16-13-6-2-1-3-7-13/h1-8,11,15H,9-10H2
• InChI Key： JZAQIRCTLGLNPD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69